![molecular formula C12H11N3O5 B2857750 2-Nitro-3-((3-nitrophenyl)amino)cyclohex-2-EN-1-one CAS No. 1119391-67-1](/img/structure/B2857750.png)
2-Nitro-3-((3-nitrophenyl)amino)cyclohex-2-EN-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-Nitro-3-((3-nitrophenyl)amino)cyclohex-2-EN-1-one, also known as NAC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. NAC is an organic compound that belongs to the class of nitro compounds and has a molecular formula of C13H11N3O5.
Scientific Research Applications
Corrosion Inhibition
Research on derivatives of nitro-substituted cyclohexene compounds, such as 2-amino-5-nitro-4,6-diarylcyclohex-1-ene-1,3,3-tricarbonitrile derivatives, has shown promising results in corrosion inhibition for mild steel in acidic environments. These compounds exhibit high inhibition efficiency, suggesting their potential utility in protecting metal surfaces against corrosion. The studies utilize experimental and theoretical techniques to elucidate the mechanisms of action, including adsorption behavior and the formation of protective films on metal surfaces (Verma, Quraishi, & Singh, 2015).
Organic Synthesis and Chemical Reactions
The cyclohexene framework is a versatile moiety in organic synthesis. For instance, studies involving cyclohexene derivatives have explored their role in the formation of aminoxyl radicals, showcasing the potential for synthesizing novel organic compounds with unique properties. These reactions are crucial for advancing synthetic methodologies and could be applied in developing pharmaceuticals, polymers, and materials with specific functions (Sajid et al., 2012).
Material Science and Polymer Research
Cyclohexene derivatives are also significant in the field of material science, particularly in the synthesis of polymers and materials with special properties. For example, the incorporation of cyclohexene units into polyimides can result in materials with excellent thermal stability, good mechanical properties, and potentially lower dielectric constants. These materials are valuable for applications in electronics, aerospace, and as coatings due to their solubility and thermal properties (Yang, Su, & Hsiao, 2004).
Properties
IUPAC Name |
2-nitro-3-(3-nitroanilino)cyclohex-2-en-1-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N3O5/c16-11-6-2-5-10(12(11)15(19)20)13-8-3-1-4-9(7-8)14(17)18/h1,3-4,7,13H,2,5-6H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFJUFOOKXWBXSE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=C(C(=O)C1)[N+](=O)[O-])NC2=CC(=CC=C2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.